N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-N'-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)oxamide

• IUPAC Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-N'-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)oxamide
• InChI: InChI=1S/C23H25N3O5/c1-30-18-8-4-3-7-17(18)19(31-2)13-24-22(28)23(29)25-16-10-14-6-5-9-26-20(27)12-15(11-16)21(14)26/h3-4,7-8,10-11,19H,5-6,9,12-13H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key: IGQSYXBOAPXBHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CNC(=O)C(=O)NC2=CC3=C4C(=C2)CC(=O)N4CCC3)OC
• Molecular Formula: C23H25N3O5
• Molecular Weight: 423.5 g/mol

Description

N-[2-Methoxy-2-(2-methoxyphenyl)ethyl]-N'-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)oxamide is a useful research compound. Its molecular formula is C23H25N3O5 and its molecular weight is 423.469. The purity is usually 95%.
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Scientific Research Applications

Antagonistic Effects on Serotonin Receptors

N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-N-(2- pyridinyl)cyclohexanecarboxamide trihydrochloride (WAY-100635) is a potent and selective 5-HT1A receptor antagonist. This compound has shown effects on serotonin-containing neurons in the guinea pig dorsal raphe nucleus. The study demonstrates its ability to abolish the inhibitory actions of various serotonin-related compounds on 5-HT neuronal firing, indicating its potential for research in neuropsychopharmacology (Craven, Grahame-Smith, & Newberry, 1994).

Role in Analytical Toxicology

Methoxetamine, a psychoactive arylcyclohexylamine, and its derivatives have been characterized through various analytical techniques including gas chromatography and mass spectrometry. These compounds, including N-[2-(ethylamino)-2-(3-methoxyphenyl)cyclohexanone], are significant in analytical toxicology, especially for their identification in biological matrices like blood, urine, and vitreous humor (De Paoli, Brandt, Wallach, Archer, & Pounder, 2013).

Synthesis of β-Lactam Antibiotics

A practical synthesis involving N-(p-methoxyphenyl)-hexahydro-1,3,5-triazine has been developed, showcasing its use as a key intermediate in the production of β-lactam antibiotics. This is an important contribution to the field of medicinal chemistry and pharmaceuticals (Cainelli, Galletti, & Giacomini, 1998).

Synthesis and Surface Properties of Cationic Surfactants

A series of cationic surfactants synthesized, including N,N,N-tris(hydroxymethyl)-2-oxo-2-(2-(2-(alkanoyloxy) ethoxy)ethoxy) ethanaminium chloride derivatives, have been examined for their surface properties and biological activity. These surfactants, studied for applications in oil fields and against pathogenic bacteria and fungi, are notable in the field of chemical engineering and biotechnology (Aiad, Riya, Tawfik, & Abousehly, 2016).

Development of Tubular Architectures from Polymers

Research on the synthesis of polymers with tapered side groups, including N-[3,4,5-tris(n-dodecan-1-yloxy)phenyl]maleimide, contributes significantly to the field of polymer science. The study explores the assembly of these side groups into tubular architectures, indicative of advancements in materials science (Percec, Schlueter, Ronda, Johansson, Ungar, & Zhou, 1996).